Cas no 2002469-16-9 ((3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2002469-16-9
• MF: C₂₈H₂₅N₃O₄
• MW: 467.515806913376
• CID: 6421506
• PubChem ID: 165518672
• Update Time: 2025-05-25

(3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2002469-16-9
• EN300-1284046
• (3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C28H25N3O4/c32-27(33)14-26(20-15-29-31(17-20)16-19-8-2-1-3-9-19)30-28(34)35-18-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h1-13,15,17,25-26H,14,16,18H2,(H,30,34)(H,32,33)/t26-/m1/s1
• InChI Key： FGTUDBBOANENSR-AREMUKBSSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=NN(CC2C=CC=CC=2)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 467.18450629g/mol
• Monoisotopic Mass: 467.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2002469-16-9)

(3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, CAS No. 2002469-16-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, combines elements of heterocyclic chemistry with advanced functional groups, making it a promising candidate for various therapeutic applications.

The molecular framework of this compound features a pyrazole ring substituted with a benzyl group at the 1-position, linked to a propanoic acid moiety. The propanoic acid side chain is further modified with an N-terminal benzyloxy carbonyl (Boc) group and an amino group at the 3-position. This structural configuration imparts unique chemical properties that make it highly versatile for synthetic chemistry and drug design.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. Pyrazole derivatives, in particular, have been extensively studied for their roles in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of the pyrazole ring in (3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid enhances its pharmacological profile, making it an attractive scaffold for medicinal chemists.

The Boc group in the molecule serves as a protective group for the amino function, allowing for selective modifications during synthetic processes. This feature is particularly useful in multi-step syntheses where controlled reactivity is essential. Additionally, the fluorenylmethoxycarbonyl moiety contributes to the compound's stability and solubility characteristics, which are critical factors in pharmaceutical formulations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between (3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid and target proteins. Such insights have paved the way for rational drug design and optimization efforts.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are commonly employed in its preparation. These synthetic methodologies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

In clinical research, (3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been investigated for its potential role in modulating inflammatory pathways. Studies suggest that its structural features may enable it to interact with key enzymes involved in the release of pro-inflammatory cytokines. This makes it a promising candidate for developing novel anti-inflammatory therapies.

The compound's ability to cross the blood-brain barrier is another area of interest. By doing so, it could potentially target neurological disorders that are currently difficult to treat with existing medications. Preclinical studies have shown encouraging results in animal models, demonstrating its ability to reach therapeutic levels in brain tissues while maintaining stability.

The role of chiral centers in determining biological activity cannot be overstated. The (R)-configuration at the 3-position of (3R)-3-(1-benzyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is critical for its pharmacological effects. Enantioselective synthesis techniques have been developed to ensure high enantiomeric purity, which is essential for achieving optimal therapeutic outcomes.

The fluorenylmethoxycarbonyl (Fmoc) protecting group not only enhances stability but also facilitates purification processes. Its solubility profile allows for easy handling during synthetic transformations, making it a preferred choice for medicinal chemists working on complex molecules like this one.

The future prospects of (3R)-3-(1-benzyl-1H-pyrazol-4-ylyl)-3-{((9H-fluorenin}-methylcarbonylamino)propanoic acid) are bright, with ongoing research exploring its potential applications in various therapeutic areas. Collaborative efforts between academia and industry are expected to accelerate its development into novel drug candidates.

In conclusion, (3R)-3-(1-benzyl-lH-pyrazol--4-yI)-{((J-H-fluorenylmethylcarbonylamino)propanoic acid, CAS No. 2002469--16--9), represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its synthesis, pharmacological profile, and potential therapeutic applications make it a valuable asset in ongoing drug discovery efforts.